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Welcome to the Technical Support Center for LaNi5-based metal hydrides. For materials
scientists and drug development professionals relying on high-purity, solid-state hydrogen
storage for critical catalytic hydrogenation reactions (such as Active Pharmaceutical Ingredient
synthesis), the thermodynamic stability of the AB5intermetallic compound is paramount.

Deviations from the strict 1.5 (La:Ni) stoichiometry fundamentally alter the enthalpy of hydride
formation, plateau pressures, and cyclic longevity. This guide provides causal insights,
troubleshooting workflows, and validated protocols to diagnose and correct stoichiometric
deviations in your hydrogen storage systems.

Section 1: Core Concepts & FAQs (Mechanistic
Insights)

Q1: How do stoichiometry deviations (e.g., LaNi5+x) impact the hydrogen desorption plateau
pressure? Al: In LaNi5systems, moving towards a Ni-rich hyper-stoichiometry ( LaNi5+x)
systematically increases the equilibrium plateau pressure and decreases the thermodynamic
stability of the hydride phase. The causality is structural: excess Nickel substitutes into the
Lanthanum sites, causing a contraction of the unit cell volume. Because the size of the
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interstitial holes dictates hydrogen affinity, this contraction reduces the binding energy (resulting
in a less negative enthalpy of formation, AHf), requiring higher external pressures to force
hydrogen into the lattice.

Q2: Why does our LaNi5batch show severe plateau sloping and reduced capacity during
cycling? A2: Plateau sloping is a classic symptom of compositional heterogeneity or localized
stoichiometric deviations. During repeated thermal and pressure cycling, LaNi5can undergo
disproportionation, forming stable micro-phases (like LaH2) and Ni-rich clusters. This
disordering creates a broad distribution of interstitial site energies rather than a single uniform
energy state. Consequently, hydrogen is absorbed and desorbed over a range of pressures (a
sloped Pressure-Composition-Temperature curve) rather than a flat plateau, leading to a net
loss of reversible hydrogen capacity.

Q3: How can we thermodynamically stabilize the alloy for lower-pressure applications? A3:
Elemental substitution is the most effective method to tune stability. Substituting Ni with larger
atoms like Aluminum ( LaNi5-yAly) expands the crystal lattice. This expansion lowers the
plateau pressure significantly (e.g., from ~3.7 atm to 0.015 atm) and increases the hydride
stability, shifting the enthalpy of formation from -7.6 kcal/mol H2to -11.4 kcal/mol H21.

Section 2: Troubleshooting Guide

Issue 1: Unexpectedly High Plateau Pressure in Freshly
Synthesized LaNi5

e Root Cause: Ni-rich non-stoichiometry ( LaNi5.1to LaNi5.5) typically caused by Lanthanum
vaporization during the high-temperature arc melting process.

e Resolution:

o Verify the bulk composition using Energy Dispersive X-ray Spectroscopy (EDX) or
Microprobe analysis.

o If the La:Ni ratio is < 1:5, compensate for La loss by adding a 2-5 wt% La overage during
the initial arc-melting synthesis.

o Anneal the alloy at 950°C for 72 hours under an inert argon atmosphere to homogenize
the microstructure and eliminate Ni-rich segregations.
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Issue 2: Rapid Capacity Degradation Over 100+ Cycles

e Root Cause: Surface oxidation (formation of La203or La(OH)3) blocking H2dissociation
active sites, coupled with internal stoichiometric disproportionation 2.

e Resolution:
o Ensure hydrogen gas purity is = 99.999% (Grade 5.0) to prevent O2/ H20 poisoning.

o Implement a surface reactivation protocol: Heat the sample to 300°C under dynamic
vacuum ( 10—5 mbar) for 2 hours, followed by introducing 50 atm of H2at room

temperature.

o Consider transitioning to a lightly substituted alloy (e.g., LaNi4.9Sn0.1) which exhibits
higher resistance to disproportionation.

Section 3: Quantitative Data & Thermodynamic
Profiling

The following table summarizes the causal relationship between stoichiometry, lattice
expansion/contraction, and macroscopic thermodynamic properties.

Table 1: Impact of Stoichiometry and Substitution on LaNi5Thermodynamic Properties
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. . Enthalpy
Alloy Lattice Lattice Plateau
. Cell Volume AHf
Compositio Parametera Parameter c Pressure at
(A?) (kcallmol
n (A) (A) 25°C (atm)
H2)
LaNi5
(Stoichiometri  5.017 3.986 86.9 -7.6 ~3.7
c)
LaNi5.2(Ni-
_ 4.995 3.978 85.9 -6.8 ~6.5
rich)
LaNi4.9Al0.1 5.023 3.988 87.1 -8.2 ~1.2
LaNi4.5Al0.5 5.048 4.026 88.8 -9.5 ~0.2
LaNi4.0AI1.0 5.080 4.065 90.9 -11.4 ~0.015

Note: Data synthesized from microprobe and PCT analyses demonstrating the inverse
relationship between cell volume and plateau pressure. A smaller cell volume directly correlates
to a higher plateau pressure.

Section 4: Experimental Protocols

To ensure scientific integrity, the following protocols form a self-validating system: Protocol A
identifies the macroscopic thermodynamic symptom (sloping/high pressure), while Protocol B
provides the microscopic structural validation (cell volume contraction).

Protocol A: Pressure-Composition-Temperature (PCT)
Isotherm Measurement

Purpose: To empirically determine the thermodynamic stability ( AHf, ASf) and identify
stoichiometric deviations via plateau slope analysis.

o Sample Preparation: Crush the LaNi5ingot into a coarse powder (< 2 mm) inside an Argon-
filled glovebox to prevent surface passivation.

o Reactor Loading: Transfer exactly 2.000 g of the sample into a stainless-steel Sieverts-type
volumetric reactor. Seal with VCR fittings.
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Activation: Evacuate the reactor to 10—-5 mbar at 150°C for 2 hours. Cool to 25°C and apply
50 atm of high-purity H2. Wait for the pressure to drop, indicating initial absorption. Repeat
the vacuum/ H2cycle 3 times until absorption kinetics are stable.

Isotherm Data Collection: Set the isothermal bath to the target temperature (e.g., 30°C).
Dose H2into the reactor in precise volumetric increments.

Equilibration: Allow the system pressure to stabilize ( dp/dt<0.01 atm/min) after each dose.
Record the equilibrium pressure and calculate the absorbed hydrogen moles using the real
gas law.

Van 't Hoff Extraction: Repeat the isotherm at 40°C and 50°C. Plot In(Peq) vs 1/T to extract
the enthalpy ( AHf) and entropy ( ASf) of hydride formation 3.

Protocol B: X-Ray Diffraction (XRD) for Stoichiometric
Verification

Purpose: To detect unit cell contraction/expansion indicative of non-stoichiometry.
Powder Preparation: Mill the dehydrogenated LaNi5sample to a particle size of <40 p m.

Mounting: Mount the powder on a zero-background silicon sample holder to minimize signal
noise.

Scanning: Scan from 26=20¢ to 90° using Cu-K a radiation ( A=1.5406 A) with a step size of
0.02° and a dwell time of 2 seconds per step.

Rietveld Refinement: Use refinement software (e.g., GSAS-II or FullProf) to fit the
diffractogram to the P6/mmm space group. Extract the a and c lattice parameters.

Validation: Compare the extracted cell volume against the theoretical 86.9 A3 baseline. A
volume < 86.5 A3 strongly indicates Ni-rich hyper-stoichiometry.

Section 5: Diagnostic Workflow Visualization
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Diagnostic workflow for resolving LaNi5 stoichiometry and thermodynamic stability deviations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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